2-chloro-4-fluoro-N-(2-((6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C18H16ClFN6O/c19-14-9-12(20)4-5-13(14)18(27)23-8-7-22-16-10-17(25-11-24-16)26-15-3-1-2-6-21-15/h1-6,9-11H,7-8H2,(H,23,27)(H2,21,22,24,25,26)
• InChI Key: IAOWYSWHVQCKES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NC=NC(=C2)NCCNC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H16ClFN6O
• Molecular Weight: 386.8 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond. It is used in the synthesis of benzamide scaffolds as potent antagonists against P2X7 receptors.

Synthesis Analysis

The synthesis of similar compounds involves various methods. For instance, the reaction of 2-isopropyl-4-methylpyridin-3-amine with a reactive compound comprising phosgene or a phosgene equivalent in an organic solvent forms an intermediate. This intermediate is then reacted with 2,6-dichloro-5-fluoronicotinamide to form another intermediate. The final product is obtained by reacting this intermediate with a second base.

Molecular Structure Analysis

The optimal structure of the pyridine group was 5-CF3; the optimal structure of the pyrimidine group was 2-CH3-5-Cl-6-CHF2. The spatial configuration of the carbon atoms connected to R3 plays an important role. When the carbon atom is in S configuration, the fungicidal activity of the compound is the best.

Chemical Reactions Analysis

Nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products. In addition, a Diels–Alder reaction between the key intermediate and Benzyl 1,2,3-triazine-5-carboxylate led to the formation of the correspondent compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a boiling point of 799.1±60.0 °C, a density of 1.40±0.1 g/cm3, and a pKa of 14.33±0.10.

Mechanism of Action

Target of Action

Compounds with similar structures, such as fluoropyridines, have been used in the synthesis of various biologically active compounds

Mode of Action

Fluoropyridines, which share a similar structure, are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .

Biochemical Pathways

Fluoropyridines and related compounds have been used in the synthesis of various biologically active compounds, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The presence of fluorine in the compound may influence its pharmacokinetic properties, as fluorine-containing substituents are commonly incorporated into medicinal compounds due to their potential to improve physical, biological, and environmental properties .

Result of Action

Fluoropyridines and related compounds have been used in the synthesis of various biologically active compounds, suggesting that they may have diverse biological effects .

Safety and Hazards

The safety and hazards of similar compounds include acute toxicity when ingested, eye damage, skin corrosion, and skin sensitization.

Future Directions

The future directions for this compound could involve exploring its diverse biological activities and potential therapeutic possibilities. For instance, it could be developed into novel anti-fibrotic drugs.